Cas no 1807138-17-5 (2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1807138-17-5
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4886254
• Update Time: 2025-10-29

2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-5-4(10)1-3(8(13,14)15)6(16-5)7(11)12/h1,7H,2H2
• InChI Key： NVSQHXKIFMIONY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)(F)F)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1807138-17-5)

2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1807138-17-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique multi-halogenated structure, has garnered attention for its potential in drug discovery and crop protection. In this article, we explore its chemical properties, synthesis pathways, and emerging applications, addressing common queries from researchers and industry professionals.

The molecular structure of 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine features a pyridine ring substituted with chloromethyl, difluoromethyl, fluoro, and trifluoromethyl groups. This arrangement imparts distinct electronic and steric properties, making it valuable for designing bioactive molecules. Researchers often inquire about its reactivity in nucleophilic substitution reactions, particularly at the chloromethyl position, which serves as a key handle for further derivatization.

Recent trends in fluorinated compound research highlight the growing demand for 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine in medicinal chemistry. Its metabolic stability and lipophilicity, enhanced by the trifluoromethyl group, align with current strategies to improve drug bioavailability. Common search queries such as "fluorinated pyridines in drug design" and "CAS 1807138-17-5 applications" reflect this interest. The compound’s potential as a building block for kinase inhibitors is particularly noteworthy, given the prominence of kinase-targeted therapies in oncology.

In agrochemical applications, 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine is explored for its role in synthesizing novel pesticides and herbicides. The difluoromethyl and trifluoromethyl groups contribute to enhanced binding affinity to biological targets, a feature frequently searched under terms like "fluorinated agrochemicals." Its stability under environmental conditions also makes it a candidate for sustainable crop protection solutions, aligning with global trends toward eco-friendly agriculture.

Synthesis of CAS 1807138-17-5 typically involves halogenation and fluorination of pyridine precursors, with recent advancements focusing on catalytic methods to improve yield and purity. Researchers often seek information on "optimized synthesis of fluorinated pyridines" or "scalable routes to 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine," underscoring the need for efficient production protocols. Green chemistry principles, such as solvent-free reactions and catalyst recycling, are increasingly applied to its synthesis.

The commercial landscape for 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine is evolving, with suppliers catering to the pharmaceutical and agrochemical sectors. Market analyses reveal rising demand for high-purity fluorinated intermediates, driven by innovations in drug and pesticide development. Searches for "CAS 1807138-17-5 suppliers" or "bulk fluorinated pyridines" highlight procurement challenges, emphasizing the importance of reliable sourcing.

Safety and handling of 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended. Queries like "storage conditions for fluorinated pyridines" indicate user concerns about compound stability and shelf life.

In summary, 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1807138-17-5) is a versatile fluorinated pyridine derivative with expanding roles in life sciences. Its unique halogenated structure, combined with applications in drug discovery and agrochemistry, positions it as a compound of enduring interest. By addressing frequently searched topics and integrating SEO-optimized terms, this guide aims to serve as a trusted resource for researchers and industry stakeholders.